Cas no 2229152-01-4 (O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine)

• Product Name: O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine
• CAS No: 2229152-01-4
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 6595198
• PubChem ID: 165646343
• Update Time: 2025-06-13

O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine
• 2229152-01-4
• O-[1-(2-fluoropyridin-3-yl)ethyl]hydroxylamine
• EN300-1822849

• Inchi： 1S/C7H9FN2O/c1-5(11-9)6-3-2-4-10-7(6)8/h2-5H,9H2,1H3
• InChI Key： UISQJPQSKCOXJQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C)ON

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.1Ų

Additional information on O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2229152-01-4 and Product Name: O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine

The compound with CAS No. 2229152-01-4 and the product name O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The presence of a fluoropyridine moiety and a hydroxylamine side chain contributes to its distinctive chemical properties, making it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorinated heterocycles, such as pyridine derivatives. The fluoropyridin-3-yl group in O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. This structural feature has been extensively studied in the context of developing small-molecule inhibitors and activators for various biological targets. The compound’s hydroxylamine component further adds to its versatility, enabling diverse chemical modifications and functionalizations that can be tailored for specific therapeutic applications.

Current research in medicinal chemistry highlights the importance of rational drug design, where structural modifications are meticulously optimized to achieve desired pharmacokinetic and pharmacodynamic profiles. The O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine molecule exemplifies this approach, as its design integrates cutting-edge chemical principles with empirical data from preclinical studies. The fluoropyridine ring serves as a key pharmacophore, facilitating interactions with biological macromolecules such as enzymes and receptors. Meanwhile, the ethylhydroxylamine moiety provides a flexible scaffold for further derivatization, allowing researchers to fine-tune properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The growing body of evidence suggests that fluorinated pyridines exhibit remarkable efficacy in modulating inflammatory pathways, neurodegenerative disorders, and oncological conditions. For instance, recent studies have demonstrated that compounds containing a similar structural motif can inhibit key enzymes involved in cancer cell proliferation and survival. The O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine molecule aligns with these findings, offering a promising lead for developing next-generation therapeutics that leverage fluorine’s unique electronic properties.

The synthesis of O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine involves sophisticated organic transformations that highlight the intersection of synthetic methodology and medicinal chemistry. Advanced techniques such as cross-coupling reactions, nucleophilic substitutions, and protecting group strategies are employed to construct the target molecule with high precision. These synthetic approaches not only underscore the compound’s complexity but also showcase the ingenuity of modern chemical synthesis in producing intricate molecular architectures. The ability to efficiently synthesize such compounds is crucial for accelerating drug discovery pipelines and bringing novel treatments to market more rapidly.

From a biological perspective, the hydroxylamine group in O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine is particularly intriguing due to its reactivity and potential roles in cellular signaling pathways. Hydroxylamines have been reported to act as intermediates or modulators in various biochemical processes, including redox signaling and enzyme inhibition. The integration of this moiety with the fluoropyridine core may confer novel biological activities that are not observed with either component alone. This synergistic effect has been hypothesized to enhance therapeutic outcomes by targeting multiple pathways simultaneously or by improving drug-target interactions through steric and electronic tuning.

The development of new pharmaceuticals is increasingly reliant on computational modeling and high-throughput screening techniques to identify promising candidates early in the discovery process. In this context, virtual screening methods have been employed to evaluate the binding affinity of O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine to various protein targets relevant to human health. Preliminary computational studies suggest that this compound may interact with enzymes implicated in metabolic disorders and infectious diseases, opening up avenues for treating a wide range of conditions. These findings underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts.

As research progresses, it is anticipated that derivatives of O-1-(2-fluoropyridin-3-yl)ethylhydroxylamine will be explored for their potential therapeutic benefits. By systematically modifying functional groups or altering substitution patterns on the pyridine ring, researchers can generate libraries of compounds with tailored properties. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying molecules with optimal efficacy and minimal side effects. The flexibility offered by the ethylhydroxylamine side chain allows for diverse chemical transformations, enabling the creation of analogs that may outperform the parent compound in terms of potency or selectivity.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety, efficacy, and environmental sustainability. Manufacturers must navigate stringent guidelines while ensuring that their products meet high-quality standards throughout the development process. For compounds like O-1-(2-fluoropyridin-3-yl)ethylhydroxymine, rigorous testing is essential to assess toxicity profiles, pharmacokinetic parameters, and potential interactions with other drugs or biological systems. Collaborative efforts between academia and industry are critical for streamlining these processes while maintaining ethical standards in research and development.

In conclusion,O-1-(2-fluoropyridin--3--yIethylhydroxyla mine (CAS No 2229152014) represents an exciting advancement in pharmaceutical chemistry with significant implications for future therapeutic interventions Its unique structural features including th~ flU~r~py~dine moIety an~ hydroxyI~mine side chain make it a versatile candidate fOr dr~g discov ery particularly i n th e area s o f anti-inflammatory an d anti-cancer therapies Further research i n synthesis biology an d clinical applicatio ns promises t o uncover ~t~e full poten tial o f thi s compoun d an d its derivatives As science continues t o advance thIs class o f molec ules will remain at t he forefront o f medicinal b iology an d pharma ceutical innovation